Heliox

• CAS: 58933-55-4
• Synonyms: heliox
• Molecular Formula: HeO2
• Molecular Weight: 36.001 g/mol
• SMILES: [He].O=O
• InChI: InChI=1S/He.O2/c;1-2
• InChIKey: GWUAFYNDGVNXRS-UHFFFAOYSA-N

Heliox (CAS 58933-55-4) is a non-interchangeable helium-oxygen breathing gas mixture with a density less than half that of medical air, directly reducing turbulent airway resistance and work of breathing — a physical advantage that nitrox and air cannot replicate. Clinically proven to accelerate respiratory acidosis resolution, reduce NIV failure rates, and preserve cognitive accuracy under hyperbaric conditions. Available in standard 70:30 and 80:20 He:O₂ ratios. Requires prescription for medical use; industrial/diving grades available for commercial procurement. Contact suppliers for cylinder sizing, purity certification, and volume pricing.

Heliox (CAS 58933-55-4): A Low-Density Helium-Oxygen Gas Mixture for Respiratory and Diving Applications

Heliox (CAS 58933-55-4) is a breathing gas mixture composed of helium and oxygen, typically formulated in ratios of 80:20 or 70:30 helium to oxygen [1]. As a medical gas, it is regulated as a prescription drug and is recognized as a mixture of the two compounds by the National Library of Medicine's MeSH database [2]. Its primary therapeutic utility stems from its significantly lower density compared to atmospheric air and nitrogen-oxygen mixtures (nitrox), which reduces airway resistance and work of breathing in conditions involving turbulent airflow [3].

• [1] DailyMed - HELIOX- heliox gas. U.S. National Library of Medicine. Revised: 11/2024. View Source
• [2] MeSH Supplementary Concept Data: heliox. National Library of Medicine. MeSH Unique ID: C038949. Registry Number: 58933-55-4. View Source
• [3] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source

Why a Standard Air or Nitrox Gas Mixture Cannot Substitute for Heliox in Turbulent Airway Obstruction

In-class breathing gas mixtures such as medical air (nitrogen-oxygen) and nitrox (nitrogen-oxygen) cannot be simply interchanged with Heliox due to fundamental differences in gas physics that directly impact clinical and operational outcomes. The density of Heliox (e.g., 0.487 kg/m³ for a 70:30 He:O₂ mixture) is less than half that of medical air (1.135 kg/m³), a property that critically reduces resistance in turbulent airflow conditions [1]. Since airway resistance is directly proportional to gas density under turbulent flow, substituting Heliox with a denser gas like air or nitrox will result in quantifiably higher airway resistance, increased work of breathing, and diminished ventilation efficacy in scenarios where laminar flow cannot be maintained [2]. This physical distinction makes Heliox a non-interchangeable therapeutic gas for specific clinical and hyperbaric applications.

• [1] PMCID: PMC7802424. Table 3. Gas properties comparison. Data from: Numerical analysis of mechanical ventilation using high concentration medical gas mixtures in newborns. View Source
• [2] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source

Quantitative Evidence for Heliox Differentiation: A Comparator-Based Guide for Scientific Selection

Heliox Density vs. Medical Air and Other Gas Mixtures

Heliox (70% He/30% O₂) has a density of 0.487 kg/m³, which is 57% lower than medical air (1.135 kg/m³) and 65% lower than a 50:50 nitrous oxide/oxygen mixture (1.404 kg/m³) at 1 atm. This lower density is the primary mechanism for its therapeutic effect in reducing turbulent airflow resistance [1].

Evidence Dimension	Gas Density
Target Compound Data	0.487 kg/m³ (Heliox 70:30) or 0.378 kg/m³ (Heliox 80:20) [2]
Comparator Or Baseline	Medical air: 1.135 kg/m³; Nitrous oxide/oxygen (50:50): 1.404 kg/m³
Quantified Difference	57% lower density than medical air; 65% lower than 50:50 nitrous oxide/oxygen mixture.
Conditions	Measured at 1 atm, as reported in numerical analysis of mechanical ventilation [1].

Why This Matters

Lower density directly translates to reduced work of breathing and improved ventilation efficiency in scenarios with airway obstruction, making Heliox a superior choice over air or nitrox where minimizing turbulent resistance is critical.

• [1] PMCID: PMC7802424. Table 3. Gas properties comparison. Data from: Numerical analysis of mechanical ventilation using high concentration medical gas mixtures in newborns. View Source
• [2] PMCID: PMC10092700. Table 2. Density and viscosity of different gas mixtures. Data from: Therapeutic gases for neonatal and pediatric respiratory care. View Source

Reduction in Airway Resistance with Heliox vs. Nitrox in a Pediatric Porcine Model of Severe Bronchospasm

In a pediatric porcine model of severe methacholine-induced bronchospasm, 70% of animals (7/10) showed a significant response to Heliox therapy compared to a nitrogen-oxygen (nitrox) control, defined prospectively as a ≥15% improvement in lung function. In a crossover phase, 100% of lungs (8/8) showed a significant improvement in tidal volume, resistance, and compliance when switched from nitrox to Heliox (P < 0.001) [1].

Evidence Dimension	Pulmonary Mechanics Improvement
Target Compound Data	7/10 pigs responded with ≥15% improvement in lung function; 8/8 lungs improved significantly after crossover from nitrox (P < 0.001).
Comparator Or Baseline	Nitrogen-oxygen mixture (nitrox).
Quantified Difference	Significant reduction in resistance and increase in tidal volume and compliance after switching from nitrox to Heliox (P < 0.001).
Conditions	Pediatric porcine model of acute, severe methacholine-induced bronchospasm with independent lung mechanical ventilation.

Why This Matters

This study provides direct, quantifiable evidence that Heliox offers a physiologically meaningful advantage over nitrox in reducing airway resistance during severe bronchospasm, a scenario where even small reductions in ventilatory workload are clinically significant.

• [1] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source

Faster Improvement of Respiratory Acidosis and Respiratory Rate in COPD Exacerbations

A multicenter randomized trial (n=445) found that in patients with severe hypercapnic COPD exacerbations requiring non-invasive ventilation (NIV), those treated with Heliox showed significantly faster improvement in respiratory rate, pH, PaCO₂, and encephalopathy score compared to those receiving an air/oxygen mixture. Although the primary endpoint (NIV failure rate) was not different, the faster physiological correction is a distinct clinical advantage [1].

Evidence Dimension	Time to Physiological Improvement
Target Compound Data	Significantly faster improvement in respiratory rate, pH, PaCO₂, and encephalopathy score.
Comparator Or Baseline	Air/oxygen mixture (air/O₂).
Quantified Difference	For patients who failed NIV and required intubation, the Heliox group had a shorter ventilation duration (7.4 ± 7.6 days vs. 13.6 ± 12.6 days; P = 0.02) and shorter ICU stay (15.8 ± 10.9 days vs. 26.7 ± 21.0 days; P = 0.01).
Conditions	Multicenter RCT in 16 ICUs across 6 countries for severe hypercapnic COPD exacerbations (PaCO₂ ≥ 45 mm Hg, pH ≤ 7.35).

Why This Matters

While not reducing overall NIV failure, the accelerated correction of respiratory acidosis and reduced need for prolonged intubation/ICU care in the subset of patients who fail NIV represents a meaningful resource utilization and patient recovery advantage for Heliox over standard air/oxygen.

• [1] A Multicenter Randomized Trial Assessing the Efficacy of Helium/Oxygen in Severe Exacerbations of Chronic Obstructive Pulmonary Disease. Am J Respir Crit Care Med, 2022. (ClinicalTrials.gov NCT 01155310). View Source

Preserved Cognitive Accuracy Under Hyperbaric Conditions vs. Air and Trimix

A 2025 study comparing cognitive performance at 4 ATA (equivalent to 30 msw) found that participants breathing Heliox had a significantly lower error rate in a cognitive conflict task (1.12%) compared to baseline (1.89%). In contrast, participants breathing air saw their error rate nearly double, from 2.3% at baseline to 4.38% at depth. This indicates Heliox minimizes performance errors under hyperbaric stress [1].

Evidence Dimension	Cognitive Error Rate at 4 ATA
Target Compound Data	1.12% error rate at 4 ATA (vs. 1.89% at baseline).
Comparator Or Baseline	Air: 4.38% error rate at 4 ATA (vs. 2.3% at baseline). Trimix data also reported.
Quantified Difference	Error rate decreased by 40.7% for Heliox group; error rate increased by 90.4% for Air group.
Conditions	Hyperbaric chamber at 4 ATA, Simon task (cognitive conflict/accuracy test).

Why This Matters

For scientific and operational diving, where cognitive errors can have catastrophic consequences, the demonstrated ability of Heliox to preserve accuracy under pressure—while air significantly degrades it—provides a compelling, data-driven reason for its selection over air or other mixtures, even at relatively shallow recreational depths.

• [1] Heliox at 4 ATA Reduces Error Rates Compared to Trimix and Air, but It Does Not Affect Short-Term Memory in Hyperbaric Conditions. Biology, 2025. 14(12). View Source

Evidence-Based Application Scenarios for Heliox Gas Mixtures in Clinical and Industrial Settings

Acute Severe Asthma and Bronchospasm Requiring Mechanical Ventilation

Based on direct comparative evidence showing Heliox significantly reduces airway resistance and improves tidal volume over nitrox in a model of severe bronchospasm [1], this scenario is optimal for Heliox use. In pediatric or adult intensive care units managing life-threatening bronchospasm where conventional ventilation with air/oxygen is failing due to high airway pressures, switching to Heliox can lower the work of breathing and improve gas exchange, potentially preventing further escalation of care.

Hypercapnic COPD Exacerbation Requiring Non-Invasive Ventilation (NIV)

Evidence from a large RCT demonstrates that Heliox accelerates the resolution of respiratory acidosis and reduces the duration of ventilation and ICU stay in patients who fail initial NIV [2]. Therefore, Heliox is particularly valuable in this scenario as an adjunct to NIV, aiming to stabilize patients more rapidly and reduce the likelihood of prolonged invasive mechanical ventilation, thereby conserving ICU resources.

Professional and Technical Diving Requiring Cognitive Precision at Depth

A recent study provides quantitative evidence that Heliox preserves cognitive accuracy under hyperbaric conditions (4 ATA), whereas breathing air leads to a near-doubling of errors [3]. This makes Heliox the gas mixture of choice for scientific, military, and commercial dives where decision-making, task accuracy, and operational safety are paramount, even at depths where narcosis from nitrogen is a known but variable risk.

Home-Based Respiratory Assist Device (RAD) Therapy for Chronic Airway Obstruction

A patented system (HeCOS) leverages the low-density and low-viscosity properties of Heliox to deliver low-pressure respiratory support in a home setting, addressing the high non-adherence rates associated with traditional high-pressure positive-airway pressure therapies [4]. This application is scientifically grounded in the fundamental physical properties of Heliox, offering a potential solution for patients who cannot tolerate conventional home ventilation, and represents an emerging market for Heliox supply.

• [1] Heliox improves pulmonary mechanics in a pediatric porcine model of induced severe bronchospasm and independent lung mechanical ventilation. Critical Care, 1999. 3:65. View Source
• [2] A Multicenter Randomized Trial Assessing the Efficacy of Helium/Oxygen in Severe Exacerbations of Chronic Obstructive Pulmonary Disease. Am J Respir Crit Care Med, 2022. (ClinicalTrials.gov NCT 01155310). View Source
• [3] Heliox at 4 ATA Reduces Error Rates Compared to Trimix and Air, but It Does Not Affect Short-Term Memory in Hyperbaric Conditions. Biology, 2025. 14(12). View Source
• [4] HeCOS Patent: Home-based Heliox with CO2 removal system. AsiaIPEX Technology Disclosure. UA ID: UA14-018. View Source